Cas no 67060-79-1 (5-chloro-N-methylthiophene-2-sulfonamide)

• Product Name: 5-chloro-N-methylthiophene-2-sulfonamide
• CAS No: 67060-79-1
• CID: 4656534
• Update Time: 2025-05-20

5-chloro-N-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-methylthiophene-2-sulfonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-chloro-N-methylthiophene-2-sulfonamide

Comprehensive Overview of 5-chloro-N-methylthiophene-2-sulfonamide (CAS No. 67060-79-1): Properties, Applications, and Industry Insights

5-chloro-N-methylthiophene-2-sulfonamide (CAS No. 67060-79-1) is a specialized sulfonamide derivative with a thiophene backbone, widely recognized for its role in pharmaceutical intermediates and agrochemical research. This compound's unique molecular structure, featuring a chloro-substituted thiophene ring and a methylsulfonamide group, makes it a versatile building block in synthetic chemistry. Its CAS registry number (67060-79-1) ensures precise identification in global chemical databases, aligning with regulatory compliance and safety standards.

In recent years, the demand for heterocyclic compounds like 5-chloro-N-methylthiophene-2-sulfonamide has surged due to their applications in drug discovery and crop protection. Researchers highlight its potential as a bioactive scaffold in designing enzyme inhibitors, particularly targeting inflammatory pathways and microbial resistance—a hot topic amid rising antibiotic resistance concerns. The compound’s sulfonamide moiety is pivotal for hydrogen bonding interactions, a feature often explored in computational chemistry and AI-driven molecular modeling studies.

From an industrial perspective, 67060-79-1 is synthesized via multi-step organic reactions, including chlorination and sulfonylation of thiophene derivatives. Manufacturers emphasize high-purity grades (>98%) for R&D applications, ensuring reproducibility in lead compound optimization. Environmental considerations also drive innovations in green chemistry approaches for its production, reducing hazardous byproducts—a priority for ESG-focused enterprises.

The compound’s physicochemical properties—such as moderate water solubility and stability under ambient conditions—facilitate its use in formulation science. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, addressing common user queries about purity verification methods. Additionally, its logP value (a measure of lipophilicity) is frequently discussed in ADMET studies, reflecting industry focus on drug-likeness parameters.

Emerging trends link 5-chloro-N-methylthiophene-2-sulfonamide to personalized medicine and precision agriculture. For instance, its derivatives are investigated for targeted therapies in metabolic disorders, while agrochemical variants aim to reduce pesticide overuse. Such applications resonate with sustainability goals, a key search theme among life science professionals and regulatory bodies.

In summary, CAS No. 67060-79-1 represents a critical intersection of chemical innovation and applied research. Its adaptability across pharmaceutical, agricultural, and material science domains underscores its relevance in addressing contemporary challenges like healthcare sustainability and food security. Ongoing studies continue to unveil new dimensions of its utility, solidifying its position in the specialty chemicals market.